4-(Pyridin-2-YL)-1,4-diazabicyclo[3.2.1]octane

Catalog No.
S13010965
CAS No.
675589-84-1
M.F
C11H15N3
M. Wt
189.26 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-(Pyridin-2-YL)-1,4-diazabicyclo[3.2.1]octane

CAS Number

675589-84-1

Product Name

4-(Pyridin-2-YL)-1,4-diazabicyclo[3.2.1]octane

IUPAC Name

4-pyridin-2-yl-1,4-diazabicyclo[3.2.1]octane

Molecular Formula

C11H15N3

Molecular Weight

189.26 g/mol

InChI

InChI=1S/C11H15N3/c1-2-5-12-11(3-1)14-8-7-13-6-4-10(14)9-13/h1-3,5,10H,4,6-9H2

InChI Key

SCYFOVZSDZGGNK-UHFFFAOYSA-N

Canonical SMILES

C1CN2CCN(C1C2)C3=CC=CC=N3

4-(Pyridin-2-YL)-1,4-diazabicyclo[3.2.1]octane is a bicyclic organic compound characterized by its unique structural framework, which includes two nitrogen atoms within a bicyclic system. This compound features a pyridine moiety attached to the bicyclic framework, enhancing its chemical properties and potential applications. The molecular formula of this compound is C10_{10}H12_{12}N4_{4}, and it is recognized for its high basicity and nucleophilicity, making it a valuable reagent in various

Typical of bicyclic amines. Its basicity allows it to act as a nucleophile in electrophilic substitution reactions, while the presence of the pyridine ring can facilitate coordination with metal ions or participate in hydrogen bonding interactions. Notably, it may undergo protonation under acidic conditions, which can alter its reactivity profile.

4-(Pyridin-2-YL)-1,4-diazabicyclo[3.2.1]octane has shown potential biological activities. It may exhibit antioxidant properties due to its ability to quench reactive oxygen species. Additionally, compounds with similar structures have been investigated for their antimicrobial activities, suggesting that this compound could also possess similar effects. Preliminary studies indicate that it may interact with biological targets relevant to drug discovery.

The synthesis of 4-(Pyridin-2-YL)-1,4-diazabicyclo[3.2.1]octane can be achieved through several methods:

  • Cyclization Reactions: Starting from appropriate precursors containing both pyridine and diamine functionalities, cyclization can be facilitated using heat or catalysts.
  • Condensation Reactions: The reaction between pyridine derivatives and 1,4-diazabicyclo[3.2.1]octane can yield the desired compound through condensation mechanisms.
  • Functional Group Transformations: Existing bicyclic amines can be modified via functional group transformations to incorporate the pyridine moiety.

This compound has potential applications in various fields:

  • Pharmaceuticals: Its unique structure may lead to the development of new therapeutic agents targeting specific biological pathways.
  • Catalysis: Due to its basicity and nucleophilicity, it may serve as a catalyst or co-catalyst in organic synthesis.
  • Material Science: The compound could be explored for use in developing advanced materials due to its structural properties.

Interaction studies involving 4-(Pyridin-2-YL)-1,4-diazabicyclo[3.2.1]octane are crucial for understanding its biological and chemical behavior. These studies may include:

  • Binding Affinity Tests: Assessing how well the compound binds to various biological targets.
  • Reactivity Profiling: Evaluating how the compound interacts with other reagents or catalysts in synthetic pathways.
  • Toxicological Assessments: Understanding any potential harmful effects when interacting with biological systems.

Several compounds share structural similarities with 4-(Pyridin-2-YL)-1,4-diazabicyclo[3.2.1]octane, each exhibiting unique features:

Compound NameStructure SimilarityUnique Features
1,4-Diazabicyclo[2.2.2]octaneHighStrong nucleophilicity; used as a catalyst
QuinuclidineModerateContains one carbon atom instead of nitrogen; stronger basicity
PiperazineModerateTwo nitrogen atoms but lacks bicyclic structure; more stable
1,5-Diazabicyclo[3.3.0]octaneModerateDifferent nitrogen positioning; varied reactivity profile
3-(Pyridin-2-YL)-1,5-diazabicyclo[3.3.0]octaneHighSimilar pyridine attachment; distinct nitrogen arrangement

The uniqueness of 4-(Pyridin-2-YL)-1,4-diazabicyclo[3.2.1]octane lies in its specific bicyclic structure combined with the pyridine functionality, which enhances its reactivity and potential applications compared to these similar compounds.

XLogP3

1.3

Hydrogen Bond Acceptor Count

3

Exact Mass

189.126597491 g/mol

Monoisotopic Mass

189.126597491 g/mol

Heavy Atom Count

14

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